Cas no 1701559-58-1 (2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1701559-58-1
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5779415
• PubChem ID: 108222835
• Update Time: 2025-06-09

2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1701559-58-1
• EN300-1292487
• 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 2-(4,5-dimethyl-1H-imidazol-1-yl)-

• Inchi： 1S/C11H11N3O/c1-8-9(2)14(7-13-8)11-10(6-15)4-3-5-12-11/h3-7H,1-2H3
• InChI Key： CFELKGDVGBXNHV-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1C=NC(C)=C1C

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 419.2±45.0 °C(Predicted)
• pka: 4.79±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde

Professional Introduction to 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1701559-58-1)

2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1701559-58-1, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising a pyridine core linked to a 4,5-dimethyl-1H-imidazole moiety, make it a versatile building block for the development of novel therapeutic agents.

The pyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the aldehyde functional group at the 3-position of the pyridine ring further enhances its reactivity, making it a valuable precursor for further functionalization. The 4,5-dimethyl-1H-imidazole substituent adds an additional layer of complexity, contributing to the compound's overall stability and bioavailability.

In recent years, there has been a surge in research focused on developing new drugs targeting neurological disorders. The structural motif of 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde has shown promise in this area. Specifically, studies have demonstrated its potential as a scaffold for compounds that modulate neurotransmitter systems. For instance, derivatives of this compound have been investigated for their effects on acetylcholinesterase inhibition, which is relevant to the treatment of Alzheimer's disease and other cognitive impairments.

The synthesis of 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis, followed by functional group transformations to introduce the aldehyde group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.

The compound's chemical properties make it an attractive candidate for further exploration in drug discovery. Its ability to form hydrogen bonds and participate in π-stacking interactions with biological targets enhances its binding affinity. Additionally, the dimethyl groups on the imidazole ring contribute to lipophilicity, which can improve membrane permeability and oral bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde more efficiently. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound might interact with biological systems. These computational approaches are complemented by experimental validation through high-throughput screening and structure-based drug design.

The pharmaceutical industry has taken notice of the potential applications of this compound. Several companies are currently engaged in developing novel therapeutics based on derivatives of 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde. Early clinical trials have shown encouraging results in animal models for conditions such as depression and anxiety disorders. These trials are ongoing, and preliminary data suggest that compounds derived from this scaffold may offer significant therapeutic benefits.

The environmental impact of synthesizing and using 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde is also a consideration in modern drug development. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with broader environmental goals.

In conclusion, 2-(4,5-Dimethyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and reactivity make it a valuable intermediate for creating novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.